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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available health and safety data for

Dimethyl hexadecanedioate (CAS No: 19102-90-0). The information is intended to support

safe handling and use of this compound in a laboratory setting. While generally considered to

have low toxicity, a notable lack of extensive toxicological data necessitates a cautious

approach and adherence to best practices in laboratory safety.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Dimethyl hexadecanedioate is

presented in Table 1. This data is crucial for understanding its behavior under various

experimental and storage conditions.

Table 1: Physical and Chemical Properties of Dimethyl Hexadecanedioate
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Property Value Reference(s)

Molecular Formula C₁₈H₃₄O₄ [1][2][3]

Molecular Weight 314.46 g/mol [1][2][4]

Appearance

White to almost white powder

to crystal; Colorless to pale

yellow liquid

[1][4][5][6]

Melting Point 40-45 °C; 53 °C [2][5][6]

Boiling Point 270-275 °C; 172 °C / 1 mmHg [2][5][6]

Solubility

Insoluble in water; Soluble in

organic solvents (alcohols,

ethers, ketones)

[5][6]

Density 0.945 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 157.5 °C [2]

Stability

Relatively stable, but can

decompose under high

temperature and light

[5][6]

Toxicological Information
A significant finding from a review of available literature is the limited specific toxicological data

for Dimethyl hexadecanedioate. Safety Data Sheets often report "no data available" for

critical toxicological endpoints.[7] This lack of data requires a conservative approach to

handling.

Based on the available information, Dimethyl hexadecanedioate is generally considered to

have low toxicity.[5][6] However, prolonged or heavy exposure may lead to irritation and allergic

reactions.[5][6]

Table 2: Summary of Toxicological Data
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Toxicological Endpoint Data Reference(s)

Acute Toxicity
Generally considered to be of

low toxicity to humans.
[5][6]

Skin Corrosion/Irritation
Prolonged or heavy exposure

may cause irritation.
[5][6]

Eye Damage/Irritation
Prolonged or heavy exposure

may cause irritation.
[5][6]

Respiratory or Skin

Sensitization

May cause allergic reactions

upon prolonged or heavy

exposure.

[5][6]

Germ Cell Mutagenicity No data available. [7]

Carcinogenicity No data available. [7]

Reproductive Toxicity No data available. [7]

Specific Target Organ Toxicity

(Single Exposure)
No data available.

Specific Target Organ Toxicity

(Repeated Exposure)
No data available.

Aspiration Hazard No data available.

Due to the lack of specific data, it is prudent to handle Dimethyl hexadecanedioate as a

potentially hazardous substance and to minimize exposure.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Dimethyl hexadecanedioate is not classified as a hazardous substance.[8] No hazard

pictograms, signal words, or hazard statements are typically assigned. However, some

suppliers may provide a Safety Data Sheet indicating it may be fatal if swallowed and enters

airways, though this is not consistently reported.

Safe Handling and Experimental Protocols
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Given the limited toxicological data, a cautious and systematic approach to handling is

essential. The following sections detail recommended procedures and personal protective

equipment.

The following diagram outlines a standard workflow for the safe handling of Dimethyl
hexadecanedioate in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Consult Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare well-ventilated work area
(Fume hood recommended)

Weigh the required amount of
Dimethyl hexadecanedioate

Proceed to handling

Perform experimental procedure

Decontaminate work surfaces

After experiment completion

Dispose of waste according to
institutional and local regulations

Remove and properly store/dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling Dimethyl hexadecanedioate.
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The use of appropriate personal protective equipment is mandatory to prevent skin and eye

contact.

Recommended Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Chemical-resistant gloves)

Body Protection
(Lab coat)

Respiratory Protection
(Use in well-ventilated area.

Respirator may be required for large quantities or poor ventilation)

Hexadecanedioic Acid

Dimethyl hexadecanedioate

Methanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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